Cas no 356-81-0 (2,2,3,3-Tetrafluorocyclobutanecarbonitrile)

• Product name: 2,2,3,3-Tetrafluorocyclobutanecarbonitrile
• CAS No: 356-81-0
• MF: C₅H₃F₄N
• MW: 153.07763504982
• MDL: MFCD00039434
• CID: 1003173
• PubChem ID: 3013858

2,2,3,3-Tetrafluorocyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-CYANO-2,2,3,3-TETRAFLUOROCYCLOBUTANE
• 2,2,3,3-Tetrafluorocyclobutanecarbonitrile
• EINECS 206-607-9
• AKOS016345613
• AKOS000321644
• NS00041401
• DTXSID00956977
• STK505533
• 2,2,3,3-tetrafluorocyclobutane-1-carbonitrile
• 2,2,3,3-tetrafluoro-cyclobutane-1-carbonitrile
• EN300-2514513
• 356-81-0
• LS-02966
• SCHEMBL6295026

• MDL： MFCD00039434
• Inchi： InChI=1S/C5H3F4N/c6-4(7)1-3(2-10)5(4,8)9/h3H,1H2
• InChI Key： GSOKLACBKZQEAW-UHFFFAOYSA-N
• SMILES： C1C(C#N)C(C1(F)F)(F)F

Computed Properties

• Exact Mass: 153.02019
• Monoisotopic Mass: 153.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 152.3°C at 760 mmHg
• Flash Point: 54.4°C
• Refractive Index: 1.351
• PSA: 23.79

2,2,3,3-Tetrafluorocyclobutanecarbonitrile Security Information

• Hazardous Material transportation number：1993
• HazardClass：3.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2,2,3,3-Tetrafluorocyclobutanecarbonitrile

Recent Advances in the Application of 2,2,3,3-Tetrafluorocyclobutanecarbonitrile (CAS: 356-81-0) in Chemical Biology and Pharmaceutical Research

2,2,3,3-Tetrafluorocyclobutanecarbonitrile (CAS: 356-81-0) is a fluorinated cyclic nitrile compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug discovery. This compound, characterized by its tetrafluorinated cyclobutane ring and nitrile functional group, exhibits remarkable stability and reactivity, making it a valuable building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the development of pharmaceuticals, agrochemicals, and materials science, highlighting its versatility and importance in modern chemical research.

One of the most notable applications of 2,2,3,3-Tetrafluorocyclobutanecarbonitrile is in the design of fluorinated analogs of biologically active compounds. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The tetrafluorocyclobutane moiety in this compound provides a rigid and lipophilic scaffold that can improve the pharmacokinetic properties of potential therapeutics. Recent research has demonstrated its use in the synthesis of fluorinated nucleosides, enzyme inhibitors, and receptor modulators, showcasing its potential to address challenges in drug development.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized 2,2,3,3-Tetrafluorocyclobutanecarbonitrile as a key intermediate in the synthesis of a new class of antiviral agents. The study reported that the incorporation of the tetrafluorocyclobutane ring into the molecular framework of the antiviral compounds significantly enhanced their resistance to enzymatic degradation, leading to prolonged activity in vivo. This finding underscores the compound's potential in the development of next-generation antiviral therapies, particularly in the context of emerging viral infections.

Another area of interest is the use of 2,2,3,3-Tetrafluorocyclobutanecarbonitrile in the development of agrochemicals. Fluorinated compounds are known to exhibit improved pesticidal and herbicidal activities due to their increased stability and penetration capabilities. Recent patents have disclosed novel agrochemical formulations incorporating this compound, demonstrating its efficacy in controlling a broad spectrum of pests and weeds. These advancements highlight the compound's role in addressing global agricultural challenges and ensuring food security.

Beyond its applications in pharmaceuticals and agrochemicals, 2,2,3,3-Tetrafluorocyclobutanecarbonitrile has also been explored in materials science. Its unique electronic and steric properties make it a promising candidate for the development of advanced materials, such as liquid crystals and polymers with tailored functionalities. Researchers have reported the synthesis of fluorinated polymers using this compound as a monomer, resulting in materials with enhanced thermal stability and chemical resistance. These materials have potential applications in electronics, coatings, and aerospace industries.

In conclusion, 2,2,3,3-Tetrafluorocyclobutanecarbonitrile (CAS: 356-81-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity have enabled its use in diverse applications, from drug discovery to materials science. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in addressing some of the most pressing challenges in science and technology. Future studies should focus on optimizing its synthetic routes and exploring its potential in emerging fields such as bioorthogonal chemistry and targeted drug delivery.